Cas no 2171887-84-4 (9H-fluoren-9-ylmethyl 5-amino-8-chloro-6-methyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate)

• Product Name: 9H-fluoren-9-ylmethyl 5-amino-8-chloro-6-methyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate
• CAS No: 2171887-84-4
• MF: C₂₅H₂₃ClN₂O₂
• MW: 418.915325403214
• CID: 5999857
• PubChem ID: 165589564
• Update Time: 2025-05-30

9H-fluoren-9-ylmethyl 5-amino-8-chloro-6-methyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 9H-fluoren-9-ylmethyl 5-amino-8-chloro-6-methyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate
• EN300-1609912
• 2171887-84-4

• Inchi： 1S/C25H23ClN2O2/c1-15-12-23(26)21-13-28(11-10-20(21)24(15)27)25(29)30-14-22-18-8-4-2-6-16(18)17-7-3-5-9-19(17)22/h2-9,12,22H,10-11,13-14,27H2,1H3
• InChI Key： TXDHTGVRFLNXTO-UHFFFAOYSA-N
• SMILES： ClC1=CC(C)=C(C2=C1CN(C(=O)OCC1C3C=CC=CC=3C3=CC=CC=C13)CC2)N

Computed Properties

• Exact Mass: 418.1448057g/mol
• Monoisotopic Mass: 418.1448057g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 30
• Rotatable Bond Count: 3
• Complexity: 608
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 55.6Ų

Additional information on 9H-fluoren-9-ylmethyl 5-amino-8-chloro-6-methyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate

Comprehensive Overview of 9H-fluoren-9-ylmethyl 5-amino-8-chloro-6-methyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate (CAS No. 2171887-84-4)

9H-fluoren-9-ylmethyl 5-amino-8-chloro-6-methyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate (CAS No. 2171887-84-4) is a specialized organic compound widely recognized in pharmaceutical research and peptide synthesis. Its unique structure, featuring a fluorenylmethyl (Fmoc) protecting group, makes it invaluable for applications in solid-phase peptide synthesis (SPPS). The compound's 5-amino-8-chloro-6-methyl-1,2,3,4-tetrahydroisoquinoline backbone further enhances its utility in medicinal chemistry, particularly in the development of novel therapeutic agents.

In recent years, the demand for Fmoc-protected amino acid derivatives has surged due to their critical role in drug discovery and biotechnology. Researchers frequently search for "Fmoc-protected compounds" or "CAS 2171887-84-4 applications" to explore its potential in targeted drug delivery systems and enzyme inhibition studies. The compound's chloro and methyl substituents contribute to its stability and reactivity, making it a preferred choice for constructing complex molecular architectures.

One of the most discussed topics in pharmaceutical forums is the optimization of peptide synthesis protocols. 9H-fluoren-9-ylmethyl 5-amino-8-chloro-6-methyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate is often highlighted for its compatibility with automated synthesizers and its ability to minimize side reactions. Questions like "How to improve Fmoc deprotection efficiency?" or "Best practices for handling Fmoc-amino acids" are commonly addressed using this compound as a reference.

The compound's CAS No. 2171887-84-4 is frequently cross-referenced in patents and academic publications, particularly in studies involving neuroactive peptides and GPCR-targeted therapies. Its structural features align with current trends in precision medicine, where researchers aim to design molecules with high selectivity and minimal off-target effects. This has led to increased interest in "tetrahydroisoquinoline derivatives in drug design" and "Fmoc-group stability under acidic conditions."

From a synthetic chemistry perspective, 9H-fluoren-9-ylmethyl 5-amino-8-chloro-6-methyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate offers exceptional versatility. Its amino and carboxylate functional groups allow for further derivatization, enabling the creation of custom scaffolds for high-throughput screening. Laboratories focusing on combinatorial chemistry often prioritize this compound due to its reliability and well-documented reaction pathways.

Environmental and safety considerations are also paramount when working with such compounds. While CAS 2171887-84-4 is not classified as hazardous, proper handling protocols are essential to maintain its integrity. Searches like "storage conditions for Fmoc-amino acids" or "solvent compatibility for tetrahydroisoquinoline derivatives" reflect the community's emphasis on best practices. The compound's stability in DMF and dichloromethane makes it a practical choice for industrial-scale applications.

In summary, 9H-fluoren-9-ylmethyl 5-amino-8-chloro-6-methyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate (CAS No. 2171887-84-4) stands at the intersection of innovation and practicality in modern chemistry. Its relevance to peptide therapeutics, drug discovery, and material science ensures its continued prominence in scientific literature and industrial workflows. As research progresses, this compound will likely remain a cornerstone for advancements in bioconjugation and molecular engineering.